Cas no 2025983-33-7 (1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine)

• Product Name: 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine
• CAS No: 2025983-33-7
• MF: C₈H₁₅F₃N₂
• MW: 196.213312387466
• CID: 6615006
• PubChem ID: 165519373
• Update Time: 2025-06-22

1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine
• [1-(4,4,4-trifluorobutyl)azetidin-2-yl]methanamine
• EN300-1282103
• 2025983-33-7

• Inchi： 1S/C8H15F3N2/c9-8(10,11)3-1-4-13-5-2-7(13)6-12/h7H,1-6,12H2
• InChI Key： KIGYASPUZKYOKP-UHFFFAOYSA-N
• SMILES： FC(CCCN1CCC1CN)(F)F

Computed Properties

• Exact Mass: 196.11873297g/mol
• Monoisotopic Mass: 196.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine

Professional Introduction to Compound with CAS No. 2025983-33-7 and Product Name: 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine

Compound with the CAS number 2025983-33-7 and the product name 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The presence of a trifluorobutyl group and an azetidin-2-ylmethanamine core imparts distinct chemical characteristics that make this molecule a promising candidate for further research and development.

The trifluorobutyl group is a key structural feature that contributes to the compound's stability and lipophilicity. This group is known for its ability to enhance the metabolic stability of drug candidates by resisting hydrolysis under physiological conditions. Additionally, the trifluoromethyl (CF₃) moiety often improves binding affinity to biological targets, making it a valuable component in medicinal chemistry. The incorporation of this group into the molecular framework of 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine suggests that it may exhibit improved pharmacokinetic properties compared to related compounds lacking this substitution.

The azetidin-2-ylmethanamine core is another critical aspect of this compound. Azetidine derivatives are well-documented in the literature for their role as bioactive molecules. The azetidine ring is a five-membered heterocycle that can mimic the conformational flexibility of natural amino acids, such as proline. This structural similarity allows compounds containing azetidine moieties to interact effectively with biological macromolecules, particularly enzymes and receptors. The presence of an amine group at the 2-position of the azetidine ring further enhances the potential for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Recent research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine exemplifies this principle by combining two pharmacophoric elements—the trifluorobutyl group and the azetidin-2-ylmethanamine scaffold—that are known to contribute positively to drug-like properties. Studies have shown that such modifications can lead to enhanced binding affinity, improved solubility profiles, and reduced metabolic degradation.

In particular, the trifluorobutyl group has been extensively studied for its ability to modulate pharmacokinetic parameters. This group can increase the lipophilicity of a molecule, which is often correlated with better oral bioavailability. Additionally, trifluoromethyl groups are known to stabilize carbonyl groups in enzymes, thereby increasing metabolic stability. These properties make 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine a compelling candidate for further exploration in drug discovery.

The azetidin-2-ylmethanamine core also plays a significant role in determining the biological activity of this compound. Azetidine derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The amine functionality at the 2-position provides a site for further derivatization, allowing chemists to fine-tune the pharmacological profile of the molecule. This flexibility makes 1-(4,4,4-trifluorobutyl)azetidin-2-ylmethanamine a versatile scaffold for developing novel therapeutic agents.

Current research trends in pharmaceutical chemistry emphasize the development of molecules with improved pharmacokinetic properties and reduced off-target effects. The combination of a trifluorobutyl group and an azetidin-2-ylmethanamine core aligns well with these trends. Preclinical studies have demonstrated that compounds containing similar structural motifs exhibit promising activities in various disease models. For instance, derivatives of azetidine have shown efficacy in inhibiting certain enzymes implicated in cancer progression.

The synthetic pathways for preparing compounds like 1-(4,4,4-trifluorobutyl)azetidin-2-ymethanamine are also an area of active investigation. Efficient synthetic strategies are essential for producing these molecules on a scalable basis for preclinical and clinical studies. Recent advances in synthetic methodology have enabled chemists to construct complex heterocyclic frameworks with high precision and yield. These advancements are crucial for facilitating the discovery and development of novel therapeutic agents.

The potential applications of 1-(4,4,4-trifluorobutyl)azetidin-2-ymethanamine extend across multiple therapeutic areas due to its unique structural features. For example, its ability to interact with biological targets suggests potential uses in treating neurological disorders where precise receptor modulation is required. Additionally, its metabolic stability makes it an attractive candidate for oral administration in chronic disease management.

In conclusion,1-(4,4,4-trifluorobutyl)azetidin-2-ymethanamine, identified by CAS number 2025983-33-7, represents a significant advancement in pharmaceutical chemistry. Its combination of a trifluorobutyl group and an azetidin-2-ylmethanamine core provides a unique structural framework with promising biological activities and favorable pharmacokinetic properties. Further research is warranted to fully explore its therapeutic potential and develop novel drug candidates based on this scaffold.